Cas no 88744-57-4 (Benzenemethanol, 2,4,6-trimethyl-, 2-aminobenzoate, hydrochloride)
88744-57-4 structure
Product Name:Benzenemethanol, 2,4,6-trimethyl-, 2-aminobenzoate, hydrochloride
CAS No:88744-57-4
MF:C17H22ClNO3
MW:323.814484119415
CID:622394
PubChem ID:71319960
Update Time:2025-04-19
Benzenemethanol, 2,4,6-trimethyl-, 2-aminobenzoate, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 2,4,6-trimethyl-, 2-aminobenzoate, hydrochloride
- 2-aminobenzoic acid,(2,4,6-trimethylphenyl)methanol,hydrochloride
- 88744-57-4
- 2-Aminobenzoic acid--(2,4,6-trimethylphenyl)methanol--hydrogen chloride (1/1/1)
- DTXSID20749944
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- Inchi: 1S/C10H14O.C7H7NO2.ClH/c1-7-4-8(2)10(6-11)9(3)5-7;8-6-4-2-1-3-5(6)7(9)10;/h4-5,11H,6H2,1-3H3;1-4H,8H2,(H,9,10);1H
- InChI Key: OQWJCVIPBOPTFP-UHFFFAOYSA-N
- SMILES: Cl.OCC1C(C)=CC(C)=CC=1C.OC(C1C=CC=CC=1N)=O
Computed Properties
- Exact Mass: 323.1288213g/mol
- Monoisotopic Mass: 323.1288213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 246
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.6Ų
Benzenemethanol, 2,4,6-trimethyl-, 2-aminobenzoate, hydrochloride Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
88744-57-4 (Benzenemethanol, 2,4,6-trimethyl-, 2-aminobenzoate, hydrochloride) Related Products
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